Cas no 2228649-75-8 (tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate
• CAS No: 2228649-75-8
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 6429743
• PubChem ID: 165756341
• Update Time: 2025-06-11

tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate
• tert-butyl N-{2-oxo-1-[4-(trifluoromethyl)phenyl]ethyl}carbamate
• 2228649-75-8
• EN300-1876034

• Inchi： 1S/C14H16F3NO3/c1-13(2,3)21-12(20)18-11(8-19)9-4-6-10(7-5-9)14(15,16)17/h4-8,11H,1-3H3,(H,18,20)
• InChI Key： XNAUSGAPEYOENE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate

Introduction to Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2228649-75-8)

Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate, with the CAS number 2228649-75-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of a tert-butyl group and a substituted phenyl ring with a trifluoromethyl moiety imparts unique chemical and pharmacological properties, making it a subject of intense research interest.

The structural features of Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate make it an attractive candidate for further exploration in drug discovery. The carbamate functional group is known for its stability under various reaction conditions, which facilitates its use in multi-step synthetic pathways. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance the metabolic stability and binding affinity of drug candidates, critical factors in the development of novel therapeutics.

In recent years, there has been a growing emphasis on the development of fluorinated compounds in medicinal chemistry due to their improved pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules often leads to increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological targets. The 2-oxo-1-4-(trifluoromethyl)phenylethyl moiety in Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate exemplifies this trend, as it combines the benefits of fluorine substitution with the versatility of the carbamate group.

Current research in this area has highlighted the potential of Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate as a building block for more complex pharmacophores. Studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. The tert-butyl group provides a handle for further functionalization, allowing chemists to explore diverse structural modifications while maintaining the core pharmacological activity.

The compound's unique electronic properties have also been exploited in the design of novel ligands for receptor binding studies. The combination of electron-deficient aromatic rings and polar carbamate groups creates a balance between hydrophobicity and hydrophilicity, which is essential for effective receptor interaction. This has led to its use in high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents.

Advances in computational chemistry have further enhanced the understanding of Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate's behavior. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers optimize its structure for improved efficacy and reduced side effects. These computational approaches are increasingly integrated into drug discovery pipelines, streamlining the process from hit identification to lead optimization.

The synthesis of Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate involves multi-step organic transformations that showcase modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have been employed to construct the desired framework efficiently. These methods not only highlight the compound's synthetic accessibility but also underscore the advancements in synthetic organic chemistry that enable complex molecule construction.

In conclusion, Tert-butyl N-{2-oxo-1-4-(trifluoromethyl)phenylethyl}carbamate (CAS No. 2228649-75-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the creation of next-generation therapeutics.